N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide

• IUPAC Name: N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H9F3N2O/c14-13(15,16)10-3-5-11(6-4-10)18-12(19)9-2-1-7-17-8-9/h1-8H,(H,18,19)
• InChI Key: MPAHMZGMAHNWPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C13H9F3N2O
• Molecular Weight: 266.22 g/mol

Description

“N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide” is an organic compound. It belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

The synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients, has been extensively studied. The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step. Another method involves the protection of nitrogen, adding 1mol% Pd (dba) 2 and 2mol% ligand [IV] to the reaction tube, then adding nicotinamide and potassium carbonate, replacing the air with nitrogen three times, then adding tert-butanol deoxygenated by ultrasound and replacing with nitrogen, then adding p-chloro Trifluorotoluene, nitrogen replacement three times, temperature rise to 95 °C, reaction 5h, gas phase detection, conversion rate 99.4%.

Molecular Structure Analysis

The molecular structure of “N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide” can be characterized by spectral data (1H-NMR, 13C-NMR, IR, MS) and elemental analysis. The solvent was concentrated and the residue was purified by silica gel chromatography to afford the white solid.

Chemical Reactions Analysis

Trifluoromethylpyridine (TFMP) and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

Trifluoromethylpyridine (TFMP) and its intermediates are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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Fungicidal Activity

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Electrochemical Applications

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Antimicrobial Potential

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These are just a few of the many potential applications of “N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide”. .

Mechanism of Action

The biological activities of trifluoromethylpyridine (TFMP) derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.